Cas no 1805099-68-6 (5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its unique structure, featuring multiple halogen substituents, enhances reactivity and stability, making it a valuable intermediate in the synthesis of advanced active ingredients. The presence of both difluoromethyl and trifluoromethyl groups contributes to improved lipophilicity and metabolic resistance, which are critical for optimizing biological activity. This compound is particularly relevant in the development of novel crop protection agents, where its structural motifs are leveraged to enhance efficacy against resistant pests. High purity and consistent quality ensure reliable performance in synthetic applications.

5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1805099-68-6 structure

Product Name:5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1805099-68-6

MF:C₇H₄ClF₅N₂

MW:246.565077781677

CID:4852547

Update Time:2025-05-23

5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C7H4ClF5N2/c8-4-3(6(9)10)2(14)1-15-5(4)7(11,12)13/h1,6H,14H2
- InChI Key： IZVWQUNTBYOAPJ-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=NC=C(C=1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 222
XLogP3: 2.3
Topological Polar Surface Area: 38.9

5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029070679-1g	5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine	1805099-68-6	97%	1g	$1,549.60	2022-04-01

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Additional information on 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6)

The compound 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine as a precursor in the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The presence of multiple fluorine atoms enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further optimization.

In addition to its pharmaceutical applications, recent studies have explored the agrochemical potential of this compound. Its structural features, particularly the difluoromethyl and trifluoromethyl groups, contribute to its herbicidal and fungicidal activities. Field trials have demonstrated its efficacy in controlling resistant weed species, highlighting its potential as a next-generation agrochemical agent.

Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's molecular structure and interactions. These studies have revealed key structural motifs that are responsible for its biological activity, paving the way for the design of more potent analogs. Computational modeling has further supported these findings, providing a deeper understanding of the compound's binding affinity to target proteins.

Despite these advancements, challenges remain in the large-scale synthesis and environmental impact assessment of 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Future research directions include optimizing synthetic routes to improve yield and reduce costs, as well as conducting comprehensive toxicological studies to ensure its safety for both human and environmental health.

In conclusion, the ongoing research on 5-Amino-3-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805099-68-6) underscores its versatility and potential in both pharmaceutical and agrochemical industries. The integration of synthetic chemistry, structural biology, and computational approaches will be crucial in unlocking its full potential and addressing current limitations.